
An In-depth Technical Guide to 3-
Hydroxypyruvate: CAS Number and Molecular

Structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Hydroxypyruvate

Cat. No.: B1227823 Get Quote

This technical guide provides a comprehensive overview of 3-Hydroxypyruvate, a key

intermediate in various metabolic pathways. The document is intended for researchers,

scientists, and professionals in the field of drug development, offering detailed information on

its chemical properties, molecular structure, and biological significance.

Quantitative Data Summary
The following table summarizes the key quantitative data for 3-Hydroxypyruvate for easy

reference and comparison.

Parameter Value

CAS Number 1113-60-6[1][2][3][4][5]

Molecular Formula C₃H₄O₄[1][3][5]

Average Molecular Weight 104.0615 g/mol [1]

Monoisotopic Molecular Weight 104.010958616 g/mol [1]

SMILES OCC(=O)C(O)=O[1][2]

InChI Key HHDDCCUIIUWNGJ-UHFFFAOYSA-N[1][2]

IUPAC Name 3-hydroxy-2-oxopropanoic acid[1]
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Molecular Structure
3-Hydroxypyruvate, with the chemical formula C₃H₄O₄, is a beta-keto acid. Its structure

consists of a three-carbon chain with a carboxylic acid group, a ketone group at the second

carbon (alpha-keto acid), and a hydroxyl group at the third carbon. This structure is crucial for

its role as a substrate in various enzymatic reactions.

Metabolic Pathway Involvement
3-Hydroxypyruvate is a significant metabolite in the glycine, serine, and threonine metabolism

pathway.[1] One of the key reactions involving this molecule is its formation from L-serine and

pyruvate, a reaction catalyzed by the enzyme Serine-pyruvate transaminase (EC 2.6.1.51). In

this reversible reaction, L-serine donates its amino group to pyruvate, resulting in the formation

of 3-hydroxypyruvate and L-alanine.[1] This pathway is integral to the interconversion of

amino acids and carbohydrates.

Another critical enzyme in the metabolism of 3-hydroxypyruvate is glyoxylate

reductase/hydroxypyruvate reductase (GRHPR). This enzyme is responsible for the reduction

of hydroxypyruvate to D-glycerate and also plays a role in the detoxification of glyoxylate.[2][5]

[6]

The following diagram illustrates the enzymatic conversion of L-serine and pyruvate to 3-
hydroxypyruvate and L-alanine.
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Serine-pyruvate transaminase reaction pathway.

Experimental Protocols
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Detailed experimental protocols for studying enzymes involved in 3-hydroxypyruvate
metabolism, such as Serine--pyruvate aminotransferase and Glyoxylate

reductase/hydroxypyruvate reductase, can be found in the cited literature. These protocols

typically involve enzyme assays to measure catalytic activity, protein expression and

purification techniques, and structural biology methods like X-ray crystallography to understand

the enzyme-substrate interactions. For instance, the activity of Serine-pyruvate transaminase

can be assayed by monitoring the formation of L-alanine or 3-hydroxypyruvate using

chromatographic or spectrophotometric methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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